2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide

• IUPAC Name: 2-[(2-fluorophenyl)methyl]-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C22H23FN2O3/c23-17-7-3-2-6-15(17)13-20-25-18-9-8-16(12-19(18)28-20)21(26)24-14-22(27)10-4-1-5-11-22/h2-3,6-9,12,27H,1,4-5,10-11,13-14H2,(H,24,26)
• InChI Key: MPJOQWLKVDNAQD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNC(=O)C2=CC3=C(C=C2)N=C(O3)CC4=CC=CC=C4F)O
• Molecular Formula: C22H23FN2O3
• Molecular Weight: 382.4 g/mol

Description

2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a benzoxazole derivative that has been synthesized using specific methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide involves the inhibition of specific enzymes and proteins that are involved in the development and progression of various diseases. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in cancer cell growth and proliferation. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide have been studied extensively in scientific research. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and proliferation of cancer cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide in lab experiments include its potent inhibitory activity against specific enzymes and proteins, its ability to induce apoptosis in cancer cells, and its potential therapeutic applications in various diseases. The limitations of using this compound in lab experiments include its limited solubility in water, its potential toxicity, and the need for further studies to determine its safety and efficacy in humans.

Future Directions

The future directions for research on 2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide include further studies to determine its safety and efficacy in humans, the development of more efficient synthesis methods, the identification of potential drug targets for this compound, and the exploration of its potential therapeutic applications in other diseases. Additionally, the use of this compound in combination with other therapeutic agents may enhance its efficacy and reduce potential toxicities.

Synthesis Methods

The synthesis of 2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide involves a series of chemical reactions. The starting material for the synthesis is 6-bromo-2-(2-fluorobenzyl)benzoxazole, which undergoes a substitution reaction with cyclohexylmethylamine to form N-[(1-hydroxycyclohexyl)methyl]-6-bromo-2-(2-fluorobenzyl)benzoxazole. This intermediate product then undergoes a coupling reaction with carboxylic acid to form the final product, 2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide.

Scientific Research Applications

The potential therapeutic applications of 2-(2-fluorobenzyl)-N-[(1-hydroxycyclohexyl)methyl]-1,3-benzoxazole-6-carboxamide have been studied extensively in scientific research. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as an anti-inflammatory and analgesic agent.